Cas no 15901-66-3 (Isothiazole-5-carboxylic acid methyl ester)

• Product Name: Isothiazole-5-carboxylic acid methyl ester
• CAS No: 15901-66-3
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD07369963
• CID: 121265
• PubChem ID: 22367879
• Update Time: 2025-07-28

Isothiazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl isothiazole-5-carboxylate
• 5-Isothiazolecarboxylic acid methyl ester
• Isothiazole-5-carboxylic acid methyl ester
• methyl 1,2-thiazole-5-carboxylate
• AC-6607
• CS-0172507
• DTXSID20625234
• FT-0647957
• SCHEMBL5473276
• Isothiazole-5-carboxylicacidmethylester
• SB33969
• 5-Isothiazolecarboxylic acid, methyl ester
• EN300-1588218
• AS-37934
• Methylisothiazole-5-carboxylate
• 15901-66-3
• isothiazole-5-carboxylic acid methyl ester, AldrichCPR
• MFCD07369963
• Z1201624079
• AKOS006343266
• A3513
• DB-064256
• DTXCID20575987
• QAA90166

• MDL： MFCD07369963
• Inchi： 1S/C5H5NO2S/c1-8-5(7)4-2-3-6-9-4/h2-3H,1H3
• InChI Key： SEHOXOITNPIETO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=N1

Computed Properties

• Exact Mass: 143.00400
• Monoisotopic Mass: 143.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.301
• Boiling Point: 151.1°C at 760 mmHg
• Flash Point: 45.2 °C
• Refractive Index: 1.539
• PSA: 67.43000
• LogP: 0.92970

Isothiazole-5-carboxylic acid methyl ester Security Information

• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• Storage Condition：-20 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives